9-methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-9H-purine

• IUPAC Name: 9-methyl-6-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]purine
• InChI: InChI=1S/C15H16N10/c1-22-9-18-13-14(22)16-8-17-15(13)24-6-4-23(5-7-24)12-3-2-11-20-19-10-25(11)21-12/h2-3,8-10H,4-7H2,1H3
• InChI Key: VRVPOHZLJFOHLG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C15H16N10
• Molecular Weight: 336.36 g/mol

Description

The compound “9-methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-9H-purine” belongs to a class of compounds known as triazolothiadiazines. These compounds are of prime importance due to their extensive therapeutic uses. They have the ability to manifest substituents around a core scaffold in defined three-dimensional representations.

Synthesis Analysis

The synthesis of such compounds involves the use of monosubstituted tetrazine or tetrazine-based fused rings as starting materials. In some cases, the corresponding Cbz-protected piperazinones were used and, after cyclization, the protecting group was removed by hydrogenation on Pd/C to give the product with a mono-Boc-protected linker.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. This results in a hybrid nucleus that has wide-ranging applications as synthetic intermediates and promising pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can lead to the formation of two regioisomers. For instance, the reaction of unsymmetrical α-bromodiketones with 4-amino-3-mercapto-1,2,4-triazoles may lead to the formation of two regioisomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can vary. For instance, one of the compounds in this class has a remarkable measured density of 1.91 g cm −3 at 20 °C, excellent thermal stability (Td = 305 °C), and very good calculated detonation performance.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been found to inhibit various enzymes, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .

Result of Action

Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

The advantages of using 9-methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-9H-purine in laboratory experiments include its relatively low cost, its availability in bulk quantities, and its stability in aqueous solutions. However, there are also several limitations to consider when using this compound in laboratory experiments, including its potential to react with other compounds, its limited solubility in some solvents, and its potential to be toxic in high concentrations.

Future Directions

Future research on 9-methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-9H-purine could focus on further elucidating its mechanism of action, exploring its potential applications in drug design, and studying its potential therapeutic effects. Additional research could also focus on optimizing the synthesis of this compound, improving its solubility in various solvents, and exploring its potential toxicity in higher concentrations. Finally, further studies could investigate the potential of this compound to act as an enzyme inhibitor, and explore its potential to modulate cell signaling pathways.

Synthesis Methods

The synthesis of 9-methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-9H-purine begins with the reaction of 9-methyl-6-chloro-9H-purine with 1,2,4-triazolo[4,3-b]pyridazin-6-yl piperazine in the presence of a base catalyst. This reaction yields a mixture of the desired product and several byproducts, which must be separated and purified through column chromatography.

Scientific Research Applications

9-methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-9H-purine has been studied for its potential applications in a variety of scientific fields, including organic chemistry, biochemistry, and pharmacology. In organic chemistry, this compound can be used as a building block for the synthesis of more complex molecules. In biochemistry, this compound has been studied for its potential to act as an enzyme inhibitor, and in pharmacology, it has been studied for its possible role in the regulation of cell signaling pathways.